![molecular formula C19H23NO2S B2863699 N-(2-Methoxy-4-methylsulfanylbutyl)-4-phenylbenzamide CAS No. 2320472-58-8](/img/structure/B2863699.png)
N-(2-Methoxy-4-methylsulfanylbutyl)-4-phenylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-Methoxy-4-methylsulfanylbutyl)-4-phenylbenzamide (MMB-2201) is a synthetic cannabinoid that has gained popularity in the scientific research community due to its potential medical benefits. MMB-2201 is a potent agonist of the CB1 and CB2 receptors, which are found throughout the body and play a role in regulating various physiological processes.
Mechanism of Action
N-(2-Methoxy-4-methylsulfanylbutyl)-4-phenylbenzamide acts as a potent agonist of the CB1 and CB2 receptors, which are found throughout the body and play a role in regulating various physiological processes. The activation of these receptors by this compound leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of pain, mood, and appetite.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to have analgesic and anti-inflammatory properties, which may make it useful in the treatment of pain and inflammation. This compound has also been shown to have anti-cancer properties, which may make it useful in the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-Methoxy-4-methylsulfanylbutyl)-4-phenylbenzamide in lab experiments is its potent agonist activity at the CB1 and CB2 receptors, which allows for the study of the effects of cannabinoid receptor activation on various physiological processes. However, one limitation of using this compound in lab experiments is its potential for toxicity, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on N-(2-Methoxy-4-methylsulfanylbutyl)-4-phenylbenzamide. One area of research is the investigation of its potential use in the treatment of neurological disorders such as epilepsy and Parkinson's disease. Another area of research is the development of new synthetic cannabinoids with improved therapeutic properties. Finally, there is a need for further research on the potential toxic effects of this compound and other synthetic cannabinoids, in order to better understand their safety and potential risks.
Synthesis Methods
The synthesis of N-(2-Methoxy-4-methylsulfanylbutyl)-4-phenylbenzamide involves the reaction of 4-phenylbenzoic acid with 2-methoxy-4-methylsulfanylbutylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-(2-Methoxy-4-methylsulfanylbutyl)-4-phenylbenzamide has been used in various scientific research studies to investigate its potential medical benefits. It has been shown to have analgesic, anti-inflammatory, and anti-cancer properties. This compound has also been studied for its potential use in treating neurological disorders such as epilepsy and Parkinson's disease.
Properties
IUPAC Name |
N-(2-methoxy-4-methylsulfanylbutyl)-4-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2S/c1-22-18(12-13-23-2)14-20-19(21)17-10-8-16(9-11-17)15-6-4-3-5-7-15/h3-11,18H,12-14H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMECHWJMUHRDIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CCSC)CNC(=O)C1=CC=C(C=C1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.